Cas no 391887-13-1 (N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide)
N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide
- N-((4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-2-(trifluoromethyl)benzamide
- Benzamide, N-[(4,5-dihydro-4-phenyl-5-thioxo-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)-
-
- Inchi: 1S/C17H13F3N4OS/c18-17(19,20)13-9-5-4-8-12(13)15(25)21-10-14-22-23-16(26)24(14)11-6-2-1-3-7-11/h1-9H,10H2,(H,21,25)(H,23,26)
- InChI Key: DPNOUJWAUFKXGT-UHFFFAOYSA-N
- SMILES: C(NCC1N(C2=CC=CC=C2)C(=S)NN=1)(=O)C1=CC=CC=C1C(F)(F)F
Computed Properties
- Exact Mass: 378.076
- Monoisotopic Mass: 378.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.8A^2
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- pka: 5.19±0.20(Predicted)
N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0475-0171-2μmol |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-5μmol |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-10μmol |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-20μmol |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-1mg |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-2mg |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-3mg |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-4mg |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-5mg |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0475-0171-10mg |
N-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-(trifluoromethyl)benzamide |
391887-13-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide
N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide: A Comprehensive Overview
The compound N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide (CAS No. 391887-13-1) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a triazole ring system with a benzamide moiety. The presence of the sulfanylidene group and the trifluoromethyl substituent further enhances its chemical reactivity and functional versatility.
Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a building block in the synthesis of novel heterocyclic compounds, which are widely used in drug design and agrochemicals. The triazole ring system is particularly valuable due to its ability to form stable bonds with other functional groups, making it an ideal component for constructing bioactive molecules.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include the corresponding triazole derivative and the benzamide precursor. Optimization of reaction conditions, such as temperature and solvent selection, has been shown to significantly influence the yield and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound.
The physical properties of N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide are also noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Additionally, the compound demonstrates excellent solubility in polar solvents, which is advantageous for its application in solution-based reactions and formulations.
From an applications perspective, this compound has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive agents targeting various diseases. Its ability to modulate enzyme activity makes it a promising candidate for drug development programs. Furthermore, in materials science, this compound has been investigated for its potential as a stabilizer in polymer materials and coatings.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly influences the electron distribution within the molecule, enhancing its electrophilic character. This understanding has paved the way for more efficient synthetic strategies and tailored applications.
In conclusion, N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol
391887-13-1 (N-(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-2-(trifluoromethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)